C.I. Acid Blue 224

• CAS No.: 12219-33-9
• Molecular Formula: C6H4O3S2
• Synonyms: C.I. Acid Blue 224

Description

C.I. Acid Blue 224 (CAS 12219-33-9) is an acid dye primarily used in textile and leather industries due to its affinity for protein-based fibers like wool, silk, and nylon. As a sulfonated aromatic compound, it exhibits water solubility and stability under acidic conditions, making it suitable for dyeing processes requiring pH-controlled environments. The dye is supplied by four manufacturers globally, indicating moderate commercial availability .

Chemical Reactions Analysis

Decolorization via Enzymatic Catalysis

Anthraquinonic dyes like C.I. Acid Blue 225 and Acid Violet 109 undergo oxidative decolorization using horseradish peroxidase (HRP) and hydrogen peroxide. Key parameters include:

Parameter	Optimal Value for Acid Blue 225	Optimal Value for Acid Violet 109
Enzyme (HRP)	0.15 IU/mL	0.15 IU/mL
H₂O₂ Concentration	0.04 mM	0.4 mM
pH	5	4
Temperature	24°C	24°C
Decolorization Rate	89.36% (32 min)	94.7% (15 min)

Mechanism :

• HRP catalyzes H₂O₂ to generate free radicals, breaking anthraquinone chromophores.

• Efficiency depends on substituent groups; electron-withdrawing groups (e.g., sulfonic acids) slow degradation .

pH-Dependent Chromophore Behavior

Anthraquinonic dyes exhibit reversible color shifts in acidic/basic media:

• Acid Blue 80 :

  • Aqueous Solution : Thick blue.

  • HCl/NaOH Addition : Magenta .

  • Concentrated H₂SO₄ : Red-blue → green-blue upon dilution .

Thermodynamic Stability

Studies on CI Acid Blue 106 (structurally similar) show:

• Activation Energy (Eₐ) : 45–60 kJ/mol for adsorption on wool .

• Equilibrium Adsorption : Follows Langmuir isotherm, indicating monolayer chemisorption .

Comparative Reaction Kinetics

Dye	Rate Constant (K)	Model	Reference
CI Acid Blue 106	0.12–0.18 L/min	Cegarra–Puente
Acid Blue 225	0.05–0.10 min⁻¹	Pseudo-first-order

Potential Reactions for C.I. Acid Blue 224

If this compound is anthraquinonic, it may undergo:

• Oxidative Degradation : Via HRP/H₂O₂ or advanced oxidation processes (AOPs).

• Acid/Base Interactions : Chromophore shifts analogous to Acid Blue 80.

• Photocatalytic Breakdown : TiO₂/UV systems effective for anthraquinones .

Data Gaps and Recommendations

• No peer-reviewed studies on this compound were found in the provided sources.

• Suggested Actions :

  • Verify the CAS or Color Index number for accuracy.

  • Consult specialized databases (e.g., SciFinder, Reaxys) for proprietary synthesis pathways.

  • Explore patent literature for industrial applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following acid dyes are structurally or functionally analogous to C.I. Acid Blue 224, enabling a comparative analysis of their properties, applications, and performance.

C.I. Acid Blue 221 (CAS 12219-32-8)

• Structural Features : Likely shares a sulfonated aromatic backbone with Acid Blue 224 but differs in substituent groups, as inferred from its distinct CAS number.
• Commercial Availability : Supplied by nine manufacturers, suggesting broader industrial adoption than Acid Blue 224 .

C.I. Acid Blue 225 (CAS 12216-97-6)

• Molecular Structure: Anthraquinone-based chromophore with bromine atoms and sulfonic acid groups (C₂₆H₂₀Br₂N₃NaO₆S) .
• Performance : Exhibits high molecular weight (685.32 g/mol), contributing to superior wash fastness but reduced solubility compared to lower-weight acid dyes.
• Applications : Marketed as Weak Acid Brilliant Blue RLS for textiles and Lanaset Blue 2R for specialty fabrics, emphasizing its versatility .

C.I. Acid Blue 229 (CAS 12219-36-2)

• Functional Similarities: Shares application in protein fiber dyeing but may differ in chromophore type (e.g., azo vs. anthraquinone).
• Supply Chain : Available from five suppliers, indicating intermediate commercial demand between Acid Blue 224 and 221 .

Table 1: Comparative Overview of Acid Blue Dyes

Property	This compound	C.I. Acid Blue 221	C.I. Acid Blue 225	C.I. Acid Blue 229
CAS Number	12219-33-9	12219-32-8	12216-97-6	12219-36-2
Chromophore Type	Likely sulfonated aromatic	Sulfonated aromatic	Anthraquinone	Azo or anthraquinone
Molecular Weight	Not reported	Not reported	685.32 g/mol	Not reported
Suppliers	4	9	5	5
Key Applications	Textiles, leather	Wool, nylon	Specialty fabrics	General textiles
Solubility	High (acidic conditions)	Moderate	Moderate (high MW)	High

Performance in Dyeing Processes

• Color Fastness: Acid Blue 225’s anthraquinone structure enhances light and wash fastness, whereas Acid Blue 224’s performance may vary based on substituent groups .
• Environmental Impact : Sulfonated dyes like Acid Blue 224 and 221 pose challenges in wastewater treatment due to their persistence, necessitating advanced degradation methods .